Cas no 1598366-45-0 (({1-(iodomethyl)cyclopentyloxy}methyl)benzene)

• Product Name: ({1-(iodomethyl)cyclopentyloxy}methyl)benzene
• CAS No: 1598366-45-0
• MF: C₁₃H₁₇IO
• MW: 316.177956342697
• CID: 5739803
• PubChem ID: 114772530
• Update Time: 2025-07-19

({1-(iodomethyl)cyclopentyloxy}methyl)benzene Chemical and Physical Properties

Names and Identifiers

• [1-(Iodomethyl)cyclopentyl]oxymethylbenzene
• Benzene, [[[1-(iodomethyl)cyclopentyl]oxy]methyl]-
• ({[1-(iodomethyl)cyclopentyl]oxy}methyl)benzene
• EN300-1134953
• 1598366-45-0
• ({1-(iodomethyl)cyclopentyloxy}methyl)benzene

• Inchi： 1S/C13H17IO/c14-11-13(8-4-5-9-13)15-10-12-6-2-1-3-7-12/h1-3,6-7H,4-5,8-11H2
• InChI Key： HIECDIKNTZMSMD-UHFFFAOYSA-N
• SMILES： ICC1(CCCC1)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 316.03241g/mol
• Monoisotopic Mass: 316.03241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.48±0.1 g/cm3(Predicted)
• Boiling Point: 341.7±15.0 °C(Predicted)

Additional information on ({1-(iodomethyl)cyclopentyloxy}methyl)benzene

Professional Introduction to Compound with CAS No. 1598366-45-0 and Product Name: ({1-(iodomethyl)cyclopentyloxy}methyl)benzene

The compound with the CAS number 1598366-45-0 and the product name ({1-(iodomethyl)cyclopentyloxy}methyl)benzene represents a significant advancement in the field of synthetic organic chemistry and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug development and molecular biology.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of novel heterocyclic compounds, which often serve as key intermediates in the synthesis of bioactive molecules. The structural motif of ({1-(iodomethyl)cyclopentyloxy}methyl)benzene incorporates a benzene ring substituted with an iodomethyl group and a cyclopentyloxy moiety, making it a versatile scaffold for further chemical modifications. Such structural features are particularly valuable in medicinal chemistry, where they can enhance binding affinity and metabolic stability.

The iodomethyl group present in the compound's structure is particularly noteworthy, as it serves as a reactive handle for cross-coupling reactions such as Suzuki-Miyaura and Stille couplings. These reactions are fundamental in the construction of complex organic molecules and have been widely employed in the synthesis of pharmaceuticals, agrochemicals, and materials science. The cyclopentyloxy substituent, on the other hand, contributes to the overall lipophilicity of the molecule, which can be crucial for its pharmacokinetic properties.

Recent studies have highlighted the importance of incorporating bulky alkoxy groups into drug candidates to improve solubility and bioavailability. The cyclopentyloxy group in ({1-(iodomethyl)cyclopentyloxy}methyl)benzene aligns with this trend, offering a balance between hydrophobicity and hydrophilicity. This characteristic makes the compound an attractive candidate for further exploration in drug discovery programs targeting various therapeutic areas.

The benzene core of the compound is another key feature that contributes to its potential utility. Benzene derivatives are ubiquitous in medicinal chemistry due to their well-documented biological activity and ease of functionalization. The presence of both an iodomethyl group and a cyclopentyloxy group on the benzene ring provides multiple points of intervention for synthetic chemists, allowing for the rapid assembly of structurally diverse libraries.

In addition to its synthetic utility, ({1-(iodomethyl)cyclopentyloxy}methyl)benzene has shown promise in preliminary biological assays. Researchers have been investigating its potential as a precursor for small-molecule inhibitors targeting enzymes involved in cancer metabolism. The iodomethyl group facilitates easy introduction into biaryl structures, which are common motifs in kinase inhibitors. Furthermore, the cyclopentyloxy group may help modulate receptor binding by influencing both steric hindrance and electronic properties.

The compound's structural features also make it a valuable tool for mechanistic studies in organic chemistry. The iodomethyl group can be used to probe reaction mechanisms involving radical or ionic pathways, while the cyclopentyloxy substituent can provide insights into steric effects on reaction outcomes. Such studies are essential for understanding how structural modifications influence chemical reactivity, which is critical for designing more efficient synthetic routes.

From a practical standpoint, the synthesis of ({1-(iodomethyl)cyclopentyloxy}methyl)benzene exemplifies modern synthetic strategies that prioritize efficiency and scalability. Advanced catalytic systems and optimized reaction conditions have enabled chemists to produce this compound with high yields and purity, making it accessible for further functionalization. This accessibility is crucial for high-throughput screening programs, where large libraries of compounds need to be generated rapidly.

The future prospects of this compound are further enhanced by its compatibility with modern flow chemistry techniques. Continuous flow reactors offer advantages such as improved reproducibility, reduced solvent consumption, and enhanced safety profiles compared to traditional batch processes. By integrating ({1-(iodomethyl)cyclopentyloxy}methyl)benzene into flow-based synthetic routes, researchers can streamline their drug discovery efforts while maintaining high levels of control over reaction parameters.

In conclusion, the compound with CAS number 1598366-45-0 and product name ({1-(iodomethyl)cyclopentyloxy}methyl)benzene represents a promising candidate for pharmaceutical research and industrial applications. Its unique structural features, coupled with its reactivity and synthetic versatility, make it an invaluable asset for chemists working in drug discovery and materials science. As research continues to uncover new applications for this compound, its significance in advancing chemical biology is likely to grow.